Cas no 2091573-20-3 (Phenol, 2-amino-3-chloro-5-nitro-)

• Product Name: Phenol, 2-amino-3-chloro-5-nitro-
• CAS No: 2091573-20-3
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 6625191
• PubChem ID: 12480337
• Update Time: 2024-01-08

Phenol, 2-amino-3-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-3-chloro-5-nitro-
• 2091573-20-3
• SCHEMBL10699626
• 2-amino-3-chloro-5-nitrophenol

• Inchi： 1S/C6H5ClN2O3/c7-4-1-3(9(11)12)2-5(10)6(4)8/h1-2,10H,8H2
• InChI Key： SEXJZYMVLHRUTA-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=CC(Cl)=C1N

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.655±0.06 g/cm3(Predicted)
• Boiling Point: 350.1±42.0 °C(Predicted)
• pka: 7.12±0.24(Predicted)